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Compound of Interest

Compound Name: Spiroalmotriptan

CAS No.: 1309457-18-8

Cat. No.: B12794579

Get Quote

Executive Summary
Spiroalmotriptan (CAS: 1309457-18-8), chemically identified as 1'-Methyl-5-((pyrrolidin-1-

ylsulfonyl)methyl)spiro[indoline-3,3'-pyrrolidin]-2-ol, is a critical oxidative impurity and

degradation product of the migraine therapeutic Almotriptan.

In pharmaceutical Quality Control (QC) and degradation studies, distinguishing

Spiroalmotriptan from the parent drug is paramount. While Almotriptan (

) and Spiroalmotriptan (

) share a similar backbone, the latter possesses a distinct spiro-cyclic architecture and an
additional oxygen atom. This guide details the rigorous calculation of its Molecular Weight
(MW) and Exact Mass (EM), providing the theoretical and experimental frameworks necessary
for high-resolution mass spectrometry (HRMS) identification.

Theoretical Framework: MW vs. EM
To ensure data integrity in analytical workflows, researchers must distinguish between two

mass concepts derived from the chemical formula
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Molecular Weight (Average Mass)
The Molecular Weight is the weighted average mass of the molecule, calculated using the

standard atomic weights of each element as found in nature (accounting for isotopic

abundance).[1] This value is used for gravimetric analysis, stoichiometry, and dosage

formulation.

Exact Mass (Monoisotopic Mass)
The Exact Mass is calculated using the mass of the most abundant stable isotope of each

element (e.g.,

,

,

). This value is the critical reference point for Mass Spectrometry (MS), specifically in identifying
the molecular ion

.[1]

Calculation Protocol
The following calculations utilize the latest IUPAC standard atomic weights and isotopic

masses [1, 2].

Constants and Reference Values
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Element Symbol

Standard
Atomic Weight
(Average) [
g/mol ]

Most
Abundant
Isotope

Isotopic Mass
(Da)

Carbon C 12.011 12.00000

Hydrogen H 1.008 1.00783

Nitrogen N 14.007 14.00307

Oxygen O 15.999 15.99491

Sulfur S 32.065 31.97207

Step-by-Step Derivation for Spiroalmotriptan ( )
A. Molecular Weight Calculation (Stoichiometric)

Carbon:

Hydrogen:

Nitrogen:

Oxygen:

Sulfur:

Total Average MW:

[2][3]

B. Exact Mass Calculation (Mass Spectrometry)
Carbon (

):

Hydrogen (
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):

Nitrogen (

):

Oxygen (

):

Sulfur (

):

Total Exact Mass:

Analytical Implications & Detection Logic
Mass Shift Analysis
In a forced degradation study (oxidative stress), Almotriptan converts to Spiroalmotriptan. The

mass spectrometer will observe a specific shift.

Parent (Almotriptan):

Exact Mass: 335.1667

Impurity (Spiroalmotriptan):

Exact Mass: 351.1618

Delta (

): +15.9951 Da (indicative of +1 Oxygen atom).

Experimental Workflow: LC-MS Identification
To validate the presence of Spiroalmotriptan, the following logic gate is applied during LC-MS

analysis. This ensures that the peak at

is indeed the spiro-impurity and not a matrix artifact or different adduct.
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Sample Injection
(Oxidatively Stressed Almotriptan)
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Figure 1: LC-MS Decision Logic for identifying Spiroalmotriptan based on Exact Mass filtering

and fragmentation analysis.

Summary of Calculated Data
The following table consolidates the critical physical constants required for documentation in

Certificates of Analysis (CoA) or Laboratory Information Management Systems (LIMS).

Parameter Value Unit Application

Molecular Formula - Structure Confirmation

Molecular Weight 351.47 g/mol Molarity/Gravimetry

Exact Mass (Neutral) 351.1618 Da
Theoretical MS

Reference

Protonated Ion 352.1690 m/z
Positive Mode MS

Detection

Sodium Adduct 374.1510 m/z Adduct Verification

Note: The protonated ion mass is calculated as Exact Mass + Mass of Proton (

Da).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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